Cas no 1263376-56-2 (2,3-Dibromo-4,6-difluoroaniline)

• Product Name: 2,3-Dibromo-4,6-difluoroaniline
• CAS No: 1263376-56-2
• MF: C₆H₃Br₂F₂N
• MW: 286.899526834488
• MDL: MFCD18089341
• CID: 4584131
• Update Time: 2025-06-14

2,3-Dibromo-4,6-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2,3-dibromo-4,6-difluoroaniline
• 2,3-Dibromo-4,6-difluoroaniline

• MDL： MFCD18089341
• Inchi： 1S/C6H3Br2F2N/c7-4-2(9)1-3(10)6(11)5(4)8/h1H,11H2
• InChI Key： VAGMLOVGIOVXMO-UHFFFAOYSA-N
• SMILES： NC1=C(F)C=C(F)C(Br)=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines 2-bromoanilines

Additional information on 2,3-Dibromo-4,6-difluoroaniline

Comprehensive Overview of 2,3-Dibromo-4,6-difluoroaniline (CAS No. 1263376-56-2): Properties, Applications, and Industry Insights

2,3-Dibromo-4,6-difluoroaniline (CAS No. 1263376-56-2) is a halogenated aromatic amine compound with significant relevance in modern chemical research and industrial applications. This brominated and fluorinated aniline derivative exhibits unique physicochemical properties, making it a valuable intermediate in the synthesis of advanced materials, agrochemicals, and pharmaceuticals. The compound's molecular structure, characterized by the presence of two bromine atoms and two fluorine atoms on the aromatic ring, contributes to its distinctive reactivity profile and stability under various conditions.

In recent years, the demand for halogenated aniline derivatives like 2,3-Dibromo-4,6-difluoroaniline has surged due to their versatility in organic synthesis. Researchers and manufacturers frequently search for "CAS 1263376-56-2 applications" or "2,3-Dibromo-4,6-difluoroaniline synthesis methods," reflecting the growing interest in this compound's potential. Its role as a building block for fluorinated organic compounds aligns with the industry's shift toward high-performance materials and sustainable chemistry solutions. The compound's thermal stability and electron-withdrawing properties make it particularly useful in designing electronic materials and specialty polymers.

From an environmental and regulatory perspective, 2,3-Dibromo-4,6-difluoroaniline is often discussed in the context of "green chemistry alternatives" and "halogenated compound safety." While not classified as hazardous under standard guidelines, proper handling protocols are emphasized in material safety data sheets (MSDS). Industry professionals frequently inquire about "CAS 1263376-56-2 suppliers" and "purity specifications," highlighting its commercial importance. The compound's compatibility with cross-coupling reactions and catalytic processes further enhances its utility in pharmaceutical intermediates and agrochemical formulations.

Innovative applications of 2,3-Dibromo-4,6-difluoroaniline extend to the development of liquid crystal materials and organic light-emitting diodes (OLEDs), where its fluorine substitution pattern improves device performance. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to characterize this compound, addressing common queries like "how to analyze 2,3-Dibromo-4,6-difluoroaniline." The compound's crystallographic data and solubility parameters are well-documented, facilitating its integration into multistep synthetic routes.

Market trends indicate rising interest in custom synthesis services for CAS 1263376-56-2, driven by demand from R&D laboratories and industrial-scale production facilities. As regulatory frameworks evolve, discussions around "halogen-free alternatives" occasionally surface, though 2,3-Dibromo-4,6-difluoroaniline remains indispensable for specific high-value applications. Its role in polymer modification and surface functionalization continues to inspire innovations in material science and nanotechnology.

Future research directions for 2,3-Dibromo-4,6-difluoroaniline may explore its potential in bioconjugation chemistry or as a precursor for heterocyclic compounds. The compound's structure-activity relationships are frequently studied to optimize its performance in target applications. With increasing emphasis on atomic economy and waste reduction, synthetic methodologies involving this intermediate are being refined to align with circular economy principles.